2-[(4-Dodecyloxyphenyl)sulfonyl]butanoyl Chloride

• CAS No.: 98121-18-7
• Molecular Formula: C22H35ClO4S
• Molecular Weight: 431.0 g/mol
• IUPAC Name: 2-(4-dodecoxyphenyl)sulfonylbutanoyl chloride
• InChI: InChI=1S/C22H35ClO4S/c1-3-5-6-7-8-9-10-11-12-13-18-27-19-14-16-20(17-15-19)28(25,26)21(4-2)22(23)24/h14-17,21H,3-13,18H2,1-2H3
• InChI Key: VIYWGJKGZJLDRM-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCOC1=CC=C(C=C1)S(=O)(=O)C(CC)C(=O)Cl

Description

2-[(4-Dodecyloxyphenyl)sulfonyl]butanoyl Chloride is a useful research compound. Its molecular formula is C22H35ClO4S and its molecular weight is 431.0 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-[(4-Dodecyloxyphenyl)sulfonyl]butanoic acid (1.1 g, 26.92 mMole) was suspended in ethyl acetate (100 mL) to which was added several drops of dimethylformamide and thionyl chloride (10.0 mL, 134.6 mMole). The mixture was heated at 70° C. for 1.5 hours, cooled, concentrated under reduced pressure, co-evaporated with ethyl acetate (2×100 mL) and the oil so obtained used as such in the next step of the reaction sequence.